3-(Oxazol-4-yl)propan-1-amine

• IUPAC Name: 3-(1,3-oxazol-4-yl)propan-1-amine
• InChI: InChI=1S/C6H10N2O/c7-3-1-2-6-4-9-5-8-6/h4-5H,1-3,7H2
• InChI Key: SMAIFXHADKSRBX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CO1)CCCN
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• CAS No.: 1368921-94-1

Description

“3-(Oxazol-4-yl)propan-1-amine” is an organic compound that has garnered attention in recent years due to its potential applications in various fields of research and industry. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities.

Synthesis Analysis

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years. Various types of review articles have been written on synthesized/natural oxazole compounds which are focused on their pharmacological significance in medicinal filed.

Molecular Structure Analysis

Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The Inchi Code for “this compound hydrobromide” is 1S/C6H10N2O.BrH/c7-3-1-2-6-4-8-9-5-6;/h4-5H,1-3,7H2;1H.

Chemical Reactions Analysis

Substitution pattern in oxazole derivatives play a pivotal role in delineating the biological activities. Complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Physical and Chemical Properties Analysis

The molecular weight of “this compound hydrobromide” is 207.07. It is a powder at room temperature.

Mechanism of Action

Target of Action

Oxazole derivatives have been found to interact with a wide range of biological targets. The specific target would depend on the exact structure and functional groups present in the compound .

Mode of Action

The mode of action of oxazole derivatives can vary greatly depending on their structure and the target they interact with. Some oxazole derivatives have been found to inhibit enzymes, modulate receptors, or interfere with cellular processes .

Biochemical Pathways

Oxazole derivatives can affect various biochemical pathways. For example, some oxazole derivatives have shown antimicrobial, anticancer, anti-inflammatory, and antioxidant activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Oxazole derivatives can have a wide range of effects at the molecular and cellular level, depending on their structure and the biological target they interact with .

Biochemical Analysis

Biochemical Properties

Oxazole derivatives are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, depending on the specific structure of the oxazole derivative and the biomolecule it interacts with .

Cellular Effects

Oxazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Oxazole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .